2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide
Overview
Description
2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide, also known as TAK-659, is a novel and potent inhibitor of the spleen tyrosine kinase (SYK). SYK is a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of immune cells. TAK-659 has been shown to have potential therapeutic applications in various immune-related diseases such as rheumatoid arthritis, systemic lupus erythematosus, and B-cell malignancies.
Mechanism of Action
2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide works by inhibiting the activity of SYK, which is a key mediator of B-cell receptor signaling. SYK plays a critical role in the activation of immune cells and the production of inflammatory cytokines. By inhibiting SYK, 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide reduces the activation of immune cells and the production of inflammatory cytokines, thereby reducing the symptoms of immune-related diseases.
Biochemical and Physiological Effects:
2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has been shown to have potent anti-inflammatory and immunomodulatory effects. In preclinical studies, 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has been shown to reduce the activation of immune cells, decrease the production of inflammatory cytokines, and inhibit the proliferation of B-cells. 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has also been shown to have potent anti-tumor activity in various B-cell malignancies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide is its potent and selective inhibition of SYK. 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has been shown to have minimal off-target effects, which makes it an attractive candidate for therapeutic applications. However, one of the limitations of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide is its relatively short half-life, which may limit its efficacy in vivo.
Future Directions
There are several potential future directions for the study of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide. One potential direction is the development of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide as a therapeutic agent for various immune-related diseases such as rheumatoid arthritis and systemic lupus erythematosus. Another potential direction is the investigation of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide as a potential treatment for B-cell malignancies such as chronic lymphocytic leukemia and non-Hodgkin's lymphoma. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide in vivo.
Synthesis Methods
The synthesis of 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide involves several steps, including the reaction of 2-chloro-3-nitropyridine with 3-(trifluoromethyl)aniline to form 2-(3-(trifluoromethyl)anilino)pyridine-3-nitroso compound. The nitroso compound is then reduced to the corresponding amine, followed by sulfonation to yield 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide.
Scientific Research Applications
2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has been extensively studied for its potential therapeutic applications in various immune-related diseases. In preclinical studies, 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has been shown to inhibit B-cell receptor signaling, reduce the activation of immune cells, and decrease the production of inflammatory cytokines. 2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide has also been shown to have potent anti-tumor activity in various B-cell malignancies.
properties
Product Name |
2-(3-(Trifluoromethyl)anilino)pyridine-3-Sulfonamide |
|---|---|
Molecular Formula |
C12H10F3N3O2S |
Molecular Weight |
317.29 g/mol |
IUPAC Name |
2-[3-(trifluoromethyl)anilino]pyridine-3-sulfonamide |
InChI |
InChI=1S/C12H10F3N3O2S/c13-12(14,15)8-3-1-4-9(7-8)18-11-10(21(16,19)20)5-2-6-17-11/h1-7H,(H,17,18)(H2,16,19,20) |
InChI Key |
WOYXTNYWFYWXFO-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC2=C(C=CC=N2)S(=O)(=O)N)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC2=C(C=CC=N2)S(=O)(=O)N)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]piperazine](/img/structure/B214992.png)
![2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide](/img/structure/B214998.png)
![N-[(5-chloropyridin-2-yl)carbamothioyl]-3-propoxybenzamide](/img/structure/B215005.png)
![4'-(4-fluorophenyl)spiro[1H-indole-3,2'-5H-1,5-benzothiazepine]-2-one](/img/structure/B215007.png)
![7-chloro-4-(4-fluorophenyl)-1',2,3',5-tetrahydrospiro([1,5]benzothiazepine-2,3'-[2'H]-indole)-2'-one](/img/structure/B215008.png)
![5-chloro-4'-(4-fluorophenyl)spiro[1H-indole-3,2'-5H-1,5-benzothiazepine]-2-one](/img/structure/B215010.png)
![1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium](/img/structure/B215012.png)
